Cas no 258874-91-8 (Phenol,3,5-difluoro-4-(1-methylethyl)-)

• Product Name: Phenol,3,5-difluoro-4-(1-methylethyl)-
• CAS No: 258874-91-8
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 247099
• Update Time: 2024-01-26

Phenol,3,5-difluoro-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,3,5-difluoro-4-(1-methylethyl)-
• Phenol, 3,5-difluoro-4-(1-methylethyl)- (9CI)
• Phenol, 3,5-difluoro-4-(1-methylethyl)-

• Inchi： 1S/C9H10F2O/c1-5(2)9-7(10)3-6(12)4-8(9)11/h3-5,12H,1-2H3
• InChI Key： LDLSMLOGGCVIDK-UHFFFAOYSA-N
• SMILES： C1(O)=CC(F)=C(C(C)C)C(F)=C1

Computed Properties

• Exact Mass: 172.07
• Monoisotopic Mass: 172.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2